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Compound of Interest

Compound Name: Methyl 3-amino-4-iodobenzoate

Cat. No.: B1321641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-amino-4-iodobenzoate is an organic compound utilized as a raw material and

intermediate in various fields of organic synthesis, including pharmaceuticals, agrochemicals,

and dyestuffs.[1] Its aromatic structure, featuring a benzoate moiety substituted with both an

amino and an iodine group, makes it a versatile building block for more complex molecules.[1]

[2] The presence of the iodine substituent, in particular, enhances its reactivity, facilitating

further functionalization in chemical syntheses.[1][2] This guide provides a comprehensive

overview of the known safety and handling precautions for Methyl 3-amino-4-iodobenzoate,

compiled from available safety data sheets and chemical supplier information, to ensure its

safe use in a laboratory setting.

Hazard Identification and Classification
Methyl 3-amino-4-iodobenzoate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are associated with irritation to the skin, eyes, and respiratory system, and it is

considered harmful if swallowed.[3][4][5]

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[3][4][5][6]

Hazard Pictograms:

(GHS07)[6]

Physical and Chemical Properties
While comprehensive experimental data is limited, the following physical and chemical

properties have been reported.

Property Value Source(s)

Molecular Formula C8H8INO2 [1][2][3][4][5][7]

Molecular Weight 277.06 g/mol [3]

Appearance
Pale-yellow to yellow to brown

solid/powder
[4][6][7]

Melting Point 134-138°C [3]

130.0-140.0°C [2][7]

Boiling Point Not available [3]

Solubility Soluble in organic solvents [1][2]

Odor Not available [3][4][5]
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Toxicological Information
Detailed toxicological studies for Methyl 3-amino-4-iodobenzoate are not readily available in

the public domain. The information below is based on the GHS classification and general

toxicological principles.

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[3]

Acute Effects:

Oral: Harmful if swallowed.[4][5]

Inhalation: May cause respiratory irritation.[3][4][5] Inhalation may lead to irritation of the

lungs and respiratory system, and overexposure could result in serious illness.[3]

Skin: Causes skin irritation, which may be characterized by itching, scaling, reddening, or

occasionally blistering.[3]

Eye: Causes serious eye irritation, characterized by redness, watering, and itching.[3]

Chronic Effects: Data on long-term exposure, carcinogenicity, mutagenicity, and reproductive

toxicity are not available.[3][5]

Quantitative Toxicity Data:

Metric Value

LD50 (Oral) Not available

LD50 (Dermal) Not available

LC50 (Inhalation) Not available

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.

Handling:
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Avoid contact with skin, eyes, and personal clothing.[3]

Wash hands thoroughly after handling.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Use only outdoors or in a well-ventilated area.[3]

Wear suitable protective clothing, gloves, and eye/face protection.[3]

Do not eat, drink, or smoke when using this product.[4]

Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3]

Storage:

Store in a tightly-closed container when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep away from sources of ignition.[3]

Store locked up.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Methyl 3-amino-
4-iodobenzoate.

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection. A face shield may be appropriate in some workplaces. Use eyewear tested and

approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU

EN166.[3]

Skin Protection: Wear protective gloves and clothing. Inspect gloves before use and observe

the instructions regarding permeability and breakthrough time provided by the supplier.[4]
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Respiratory Protection: Use a NIOSH- or CEN-certified respirator when engineering controls

are not sufficient to control airborne concentrations.[3]

First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention.

General Advice: Immediately remove any clothing contaminated by the product. Move out of

the dangerous area. Consult a physician and show this safety data sheet.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Obtain medical aid.[3]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid

immediately.[3]

Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing. Obtain medical aid

immediately.[3]

Ingestion: Do NOT induce vomiting without medical advice. Rinse mouth with water. Never

administer anything by mouth to an unconscious person. Obtain medical aid immediately.[3]

Spill and Disposal Considerations
Spill Response:

Wear protective equipment and keep unprotected personnel away.

Ensure adequate ventilation.

Prevent further leak or spill if safe to do so.

Vacuum, sweep up, or absorb with inert material and place into a suitable disposal container.

Do not let the product enter drains, other waterways, or soil.[3]
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Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.

Dispose of contents/container to an approved waste disposal plant.

Consult local, regional, and national regulations for proper disposal.[3]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessment of Methyl 3-
amino-4-iodobenzoate are not publicly available. The hazard classifications provided are

based on data from suppliers and are likely derived from a combination of expert judgment,

structure-activity relationships, and/or in-house studies that are not published. In the absence

of specific experimental data, it is prudent to handle this compound with the precautions

outlined for a substance with its GHS classifications.

Visualized Workflows
The following diagrams illustrate the logical workflows for safe handling and emergency

response.
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Safe Handling Workflow

Start: Receive Chemical

Store in a cool, dry, well-ventilated area in a tightly sealed container

Wear appropriate PPE:
- Safety glasses/goggles

- Gloves
- Lab coat

Handle in a well-ventilated area or fume hood

Weighing and Transfer

Use in Reaction

Dispose of waste in a designated hazardous waste container

Clean work area and wash hands thoroughly

End

Click to download full resolution via product page
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Caption: General laboratory workflow for the safe handling of Methyl 3-amino-4-
iodobenzoate.

Caption: Logical workflow for responding to an exposure to Methyl 3-amino-4-iodobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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